1-(Dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-2-propanol

• IUPAC Name: 1-(dimethylamino)-3-[2-[2-(4-methoxyphenyl)ethyl]phenoxy]propan-2-ol
• InChI: InChI=1S/C20H27NO3/c1-21(2)14-18(22)15-24-20-7-5-4-6-17(20)11-8-16-9-12-19(23-3)13-10-16/h4-7,9-10,12-13,18,22H,8,11,14-15H2,1-3H3
• InChI Key: AREPHAPHABGCQP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(COC1=CC=CC=C1CCC2=CC=C(C=C2)OC)O
• Molecular Formula: C20H27NO3
• Related CAS: 86819-17-2 (hydrochloride)
• DSSTOX Substance ID: DTXSID80925762
• Molecular Weight: 329.4 g/mol
• CAS RN: 127003-40-1

Description

1-(Dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-2-propanol, commonly known as DMPP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMPP is a selective antagonist of the α7 nicotinic acetylcholine receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes.

Mechanism of Action

DMPP acts as a competitive antagonist of the α7 nicotinic acetylcholine receptor. It binds to the receptor's orthosteric site, which prevents acetylcholine from binding and activating the receptor. This results in the inhibition of downstream signaling pathways that are activated by the receptor.
Biochemical and Physiological Effects:
DMPP has been shown to have several biochemical and physiological effects. It can inhibit the release of pro-inflammatory cytokines in response to lipopolysaccharide stimulation, which suggests that it may have anti-inflammatory properties. DMPP can also improve cognitive function in animal models of Alzheimer's disease and schizophrenia. Additionally, it has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPP in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows researchers to study the function of this receptor without affecting other receptors or signaling pathways. However, DMPP has some limitations. It has a relatively short half-life, which means that it may need to be administered frequently in experiments. Additionally, it can have off-target effects at high concentrations, which may complicate data interpretation.

Future Directions

There are several future directions for research involving DMPP. One area of interest is the development of more potent and selective α7 nicotinic acetylcholine receptor antagonists. This could lead to the development of new treatments for diseases such as Alzheimer's and schizophrenia. Another direction for research is the investigation of the role of the α7 nicotinic acetylcholine receptor in the immune system. DMPP has been shown to have anti-inflammatory properties, but the mechanisms underlying this effect are not well understood. Finally, there is potential for the use of DMPP in the development of new pain medications. Its analgesic effects in animal models of pain suggest that it may be a promising candidate for further study.

Synthesis Methods

DMPP can be synthesized using a multi-step chemical reaction process. The first step involves the synthesis of 2-(2-(3-methoxyphenyl)ethyl)phenol, which is then reacted with 3-dimethylaminopropyl chloride to form 1-(dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-2-propanol. The final product can be purified using column chromatography or recrystallization.

Scientific Research Applications

DMPP has been used extensively in scientific research to study the function of the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning and memory, attention, and inflammation. It has also been implicated in several pathological conditions, such as Alzheimer's disease, schizophrenia, and sepsis. DMPP can be used to selectively block the α7 nicotinic acetylcholine receptor, which allows researchers to investigate its role in these processes and diseases.